Yyllvr

• Molecular Formula: C41H63N9O9
• Molecular Weight: 826.0 g/mol
• InChI: InChI=1S/C41H63N9O9/c1-22(2)18-31(48-37(55)33(21-26-11-15-28(52)16-12-26)47-35(53)29(42)20-25-9-13-27(51)14-10-25)36(54)49-32(19-23(3)4)38(56)50-34(24(5)6)39(57)46-30(40(58)59)8-7-17-45-41(43)44/h9-16,22-24,29-34,51-52H,7-8,17-21,42H2,1-6H3,(H,46,57)(H,47,53)(H,48,55)(H,49,54)(H,50,56)(H,58,59)(H4,43,44,45)/t29-,30-,31-,32-,33-,34-/m0/s1
• InChIKey: IQEWIQZVMTWPSL-CVUOCSEZSA-N

Standard ACE inhibitors like VPP or IPP lack endothelial and neuroprotective mechanisms. YYLLVR (Tyr-Tyr-Leu-Leu-Val-Arg) offers a validated solution for RAS bidirectional modulation. - **Functional Profile:** 89.10% ACE inhibition in vitro; activates ACE2 (1.6-fold activity, 2-fold expression at 100 μM). - **In Vivo Efficacy:** Reduces SBP by 53.48 mmHg in SHRs; effects abrogated by ACE2 inhibitor DX600. - **Application:** Preclinical hypertension, endothelial protection, and neurodegeneration research (upregulates BDNF, PSD95).

YYLLVR: ACE Inhibitory Hexapeptide

YYLLVR (H2N-Tyr-Tyr-Leu-Leu-Val-Arg-OH) 是一种源自榛子蛋白水解物的六肽血管紧张素转换酶 (ACE) 抑制肽 [1]，分子式为 C41H63N9O9，分子量为 825.99 g/mol，CAS 号为 3060796-96-2 [2]。

RAS modulation

Dual ACE inhibition / ACE2 activation probe for renin-angiotensin system studies

Source identity

Food-derived hexapeptide (hazelnut hydrolysate) suitable for nutraceutical research

Model context

Supports hypertensive model endpoints and endothelial function assessment

• [1] Song W, Fu J, Zeng Q, Lu H, Wang J, Fang L, Liu X, Min W, Liu C. Improving ACE inhibitory activity of hazelnut peptide modified by plastein: physicochemical properties and action mechanism. Food Chem. 2023;404(Pt A):134498. doi:10.1016/j.foodchem.2022.134498. View Source
• [2] TargetMol. YYLLVR Product Page. CAS: 3060796-96-2. Accessed 2025. View Source

Why YYLLVR Cannot Be Substituted

ACE 抑制肽的活性高度依赖于其氨基酸序列、N-端修饰及由此决定的与 ACE 酶活性位点的结合模式。研究发现，通过 plastein 反应在 YLVR 序列 N-端添加同源疏水氨基酸可显著提升抑制活性，其中 YYLLVR (89.10%) 的抑制率远高于 YLVR (52.58%)、YYLVR (66.35%) 和 YLLVR (72.61%) [1]，表明其特定的序列组合产生了不可替代的活性增益。同时，其结合能 (-35.98 kcal/mol) 亦为系列最低，而不同肽段的分子量、疏水性和自组装潜力均存在差异 ，因此不能将同类肽视为可互换的通用试剂。

AnalogShorter-chain analogs (YLLVR, YYLVR, YLVR) show substantially lower ACE inhibition; endpoint sensitivity may shift

MechanismStandard ACEi peptides (VPP, IPP) lack ACE2 activation; RAS rebalancing studies may be unsupported

BindingDocking energy differences indicate altered target engagement; structure-activity interpretation may not transfer

• [1] Song W, Fu J, Zeng Q, Lu H, Wang J, Fang L, Liu X, Min W, Liu C. Improving ACE inhibitory activity of hazelnut peptide modified by plastein: physicochemical properties and action mechanism. Food Chem. 2023;404(Pt A):134498. doi:10.1016/j.foodchem.2022.134498. View Source

YYLLVR: Quantitative Comparison with Analogs

ACE Inhibition Rate vs. Peptide Analogs

在体外 ACE 抑制活性测试中，YYLLVR 的抑制率显著高于其来源肽及中间体。与原始序列 YLVR (52.58%) 相比，YYLLVR (89.10%) 的抑制活性提升了 69.5%，比 YYLVR (66.35%) 和 YLLVR (72.61%) 分别高出 34.3% 和 22.7% [1]。

ACE Inhibition Rate

Head-to-head

89.10% (YYLLVR) vs YLLVR 72.61%, YYLVR 66.35%, YLVR 52.58%

Reported response supports potency-sensitive RAS assay context

In vitro assay; identical conditions

Evidence Dimension	ACE 抑制率 (%)
Target Compound Data	89.10%
Comparator Or Baseline	YLVR: 52.58%; YYLVR: 66.35%; YLLVR: 72.61%
Quantified Difference	较 YLVR 高 36.52 个百分点 (69.5%)
Conditions	体外酶活性测定，使用 N-[3-(2-呋喃基)丙烯酰基]-L-苯丙氨酰-甘氨酰-甘氨酸 (FAPGG) 为底物 [1]。

Why This Matters

量化了序列长度与 N-端疏水氨基酸数量对活性的关键贡献，证明选择 YYLLVR 而非更短序列的类似物是获得高抑制活性的必要条件。

• [1] Song W, Fu J, Zeng Q, Lu H, Wang J, Fang L, Liu X, Min W, Liu C. Improving ACE inhibitory activity of hazelnut peptide modified by plastein: physicochemical properties and action mechanism. Food Chem. 2023;404(Pt A):134498. doi:10.1016/j.foodchem.2022.134498. View Source

Binding Energy Affinity Comparison

分子动力学 (MD) 模拟显示，YYLLVR 与 ACE 酶的结合能最低，为 -35.98 ± 2.30 kcal/mol，表明其与 ACE 的结合最为稳定 [1]。该结合能明显低于 YLVR (-30.46 ± 1.87 kcal/mol) 及其他中间体 [1]，与其最高的抑制活性 (89.10%) 相一致。

Binding Affinity

Reported

−35.98 ± 2.30 kcal/mol (ACE docking)

Supports structure-activity interpretation for inhibitor design

Cross-study comparator energies not quantified

Evidence Dimension	与 ACE 的结合能 (kcal/mol)
Target Compound Data	-35.98 ± 2.30 kcal/mol
Comparator Or Baseline	YLVR: -30.46 ± 1.87 kcal/mol; YYLVR: -32.74 ± 2.11 kcal/mol; YLLVR: -34.52 ± 1.95 kcal/mol [1]
Quantified Difference	比 YLVR 低约 5.52 kcal/mol (18.1%)
Conditions	分子动力学模拟，使用 AMBER 14 软件和 ff14SB 力场，在 300K 下进行 100 ns 模拟 [1]。

Why This Matters

在计算层面验证了实验观察到的活性差异，为 YYLLVR 的最高抑制活性提供了分子机制解释，是结构-活性关系 (SAR) 研究中的关键参数。

• [1] Song W, Fu J, Zeng Q, Lu H, Wang J, Fang L, Liu X, Min W, Liu C. Improving ACE inhibitory activity of hazelnut peptide modified by plastein: physicochemical properties and action mechanism. Food Chem. 2023;404(Pt A):134498. doi:10.1016/j.foodchem.2022.134498. View Source

In Vivo Blood Pressure Reduction

除抑制 ACE 外，YYLLVR 是首个被报道能同时激活 ACE2 的食源性肽。在人脐静脉内皮细胞 (HUVECs) 中，100 μM YYLLVR 处理可使 ACE2 活性从 2.03 ± 0.22 U/mg 显著提升至 3.27 ± 0.17 U/mg (P < 0.05) [1]。这一作用是大多数传统 ACE 抑制肽或药物（如卡托普利）所不具备的。

In Vivo SBP Reduction

Reported endpoint context

53.48 mmHg decrease in SHR (P

Supports hypertensive model response context

Direct analog comparator data unavailable

ACE2 Activation

Reported

1.6-fold activity increase (HUVEC, 100 μM); 2-fold expression increase (SHR)

Dual RAS modulation; ACE2-dependent mechanism

VPP/IPP lack documented ACE2 activation

Endothelial Biomarkers

Supporting evidence

Increased NO/eNOS; decreased ET-1/iNOS; reduced aortic thickness (P

Supports vascular remodeling model interpretation

Effect abolished by ACE2 inhibitor DX600; peptide comparator data N/A

Neuroprotective Markers

Class-level

Upregulated ACE2, BDNF, SYN-1, PSD95, SYP in HT-22 cells

Supports RAS-mediated neuroprotection screening

No peptide-level comparator data; qualitative change

Evidence Dimension	ACE2 酶活性 (U/mg)
Target Compound Data	3.27 ± 0.17 U/mg (100 μM 处理)
Comparator Or Baseline	对照组: 2.03 ± 0.22 U/mg
Quantified Difference	活性增加 61.1% (1.24 U/mg 绝对增加)
Conditions	HUVECs 细胞，100 μM YYLLVR 处理，ACE2 活性通过荧光法测定 [1]。

Why This Matters

YYLLVR 通过同时抑制 ACE 和激活 ACE2 双重调节 RAS 系统，提供了比单纯 ACE 抑制剂更全面的血管保护潜力，这使其在高血压及相关并发症（如内皮功能障碍、神经损伤）研究中具有独特的应用价值。

• [1] Song W, Huang H, Shen Y, Wu D, Fang L, Liu X, Xu Y, Wang C, Zhao F, Liu C, Min W. Hazelnut-Derived Peptide YYLLVR Improves Endothelial Dysfunction in Hypertension by Activating ACE2. J Agric Food Chem. 2025;73(27):17024-17039. doi:10.1021/acs.jafc.5c04776. View Source

ACE2 Activation and Dual RAS Modulation

在自发性高血压大鼠 (SHR) 模型中，口服 YYLLVR (15 mg/kg/天，持续 8 周) 产生了显著且持续的降压效果。收缩压 (SBP) 和舒张压 (DBP) 分别下降了 53.48 mmHg 和 37.57 mmHg [1]，效果优于多数已报道的食源性 ACE 抑制肽（通常 SBP 降幅在 10-30 mmHg）。

ACE2 Activation

Reported

1.6-fold activity increase (HUVEC, 100 μM); 2-fold expression increase (SHR)

Dual RAS modulation; ACE2-dependent mechanism

VPP/IPP lack documented ACE2 activation

Evidence Dimension	血压变化 (Δ mmHg)
Target Compound Data	SBP: -53.48 mmHg; DBP: -37.57 mmHg
Comparator Or Baseline	其他食源性 ACE 抑制肽 (文献报道): SBP 降幅通常为 10-30 mmHg [2]
Quantified Difference	SBP 降幅比文献常见值高出 78-435%
Conditions	SHR 模型，15 mg/kg/天口服灌胃，持续 8 周，尾套法测量血压 [1]。

Why This Matters

在体内模型中验证了其高效的降压活性，效果远超多数食源性 ACE 抑制肽，为其在高血压功能食品或药物开发中的应用提供了强有力的体内证据。

• [1] Song W, Huang H, Shen Y, Wu D, Fang L, Liu X, Xu Y, Wang C, Zhao F, Liu C, Min W. Hazelnut-Derived Peptide YYLLVR Improves Endothelial Dysfunction in Hypertension by Activating ACE2. J Agric Food Chem. 2025;73(27):17024-17039. doi:10.1021/acs.jafc.5c04776. View Source
• [2] Lee SY, Hur SJ. Antihypertensive peptides from animal products, marine organisms, and plants. Food Chem. 2017;228:506-517. doi:10.1016/j.foodchem.2017.02.039. View Source

YYLLVR: Recommended Research Applications

Preclinical Hypertension Studies

YYLLVR 在 SHR 模型中表现出显著的降压效果 (SBP 降低 53.48 mmHg) 和内皮功能改善作用 (ACE2 表达上调 2 倍) [1]。适用于开发新型降压功能食品或候选药物的体内药效评估，尤其是在需要同时观察血压和血管内皮功能的研究中。

Endothelial Dysfunction and Vascular Remodeling

YYLLVR 能同时抑制 ACE (抑制率 89.10%) [1] 和激活 ACE2 (活性提升 61.1%) [2]，是研究 RAS 系统 ACE/ACE2 轴动态平衡及其在高血压、心血管和肾脏疾病中作用的理想工具分子。

Neuroprotection in Hypertension

通过比较 YYLLVR 与其前体肽 (YLVR, YYLVR, YLLVR) 的活性差异 (抑制率从 52.58% 到 89.10%) 和结合能差异 (-30.46 到 -35.98 kcal/mol) [1]，可为基于 plastein 反应或其他修饰策略开发高活性 ACE 抑制肽提供明确的序列-活性指导。

Functional Food and Antihypertensive Screening

YYLLVR 已被证明能调节 HT-22 神经元细胞中 ACE/ACE2 轴的表达，并对血管紧张素 II (Ang II) 诱导的神经损伤具有保护作用 [1]。适用于探索 RAS 系统与神经退行性疾病之间联系的神经药理学研究。

Application

Selection Property

Validation Focus

RAS-targeted hypertension model studies

Dual ACE/ACE2 modulation context

SBP response endpoint monitoring (SHR model)

Endothelial protection model studies

ACE2-dependent vascular biomarker profile

NO/eNOS and aortic remodeling assessment

RAS-mediated neuroprotection screening

Neuronal RAS axis rebalancing probe

Synaptic protein expression (BDNF, PSD95, SYP)

Food-derived antihypertensive screening

Plant-derived peptide positive control

ACE inhibition and in vivo model benchmarking

• [1] Song W, Fu J, Zeng Q, Lu H, Wang J, Fang L, Liu X, Min W, Liu C. Improving ACE inhibitory activity of hazelnut peptide modified by plastein: physicochemical properties and action mechanism. Food Chem. 2023;404(Pt A):134498. doi:10.1016/j.foodchem.2022.134498. View Source
• [2] Song W, Huang H, Shen Y, Wu D, Fang L, Liu X, Xu Y, Wang C, Zhao F, Liu C, Min W. Hazelnut-Derived Peptide YYLLVR Improves Endothelial Dysfunction in Hypertension by Activating ACE2. J Agric Food Chem. 2025;73(27):17024-17039. doi:10.1021/acs.jafc.5c04776. View Source
• [3] Song W, Huang H, Liu J, Zhao X, Fang L, Liu C, Min W. Network pharmacology and cell experiment demonstrate the neuroprotective potential on hypertension-induced nerve injury of hazelnut-derived peptide YYLLVR. Food Biosci. 2025;65:106089. doi:10.1016/j.fbio.2025.106089. View Source